Cas no 992-20-1 (Salannin)

Salannin structure

Product Name:Salannin

CAS No:992-20-1

Molecular Formula:C_₃₄H_₄₄O_₉

Molecular Weight:596.7078

CID:1992080

Salannin Properties

Names and Identifiers

- (2aR,3R,5S,5aR,6S,6aR,8R,9aR,10aS,10bR,10cR)-3-(acetyloxy)-8-furan-3-yl-6-(2-methoxy-2-oxoethyl)-2a,5a,6a,7-tetramethyl-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-2H,3H-cyclopenta[d]naphtho[2,3-b:1,8-b'c']difuran-5-yl (2E)-2-methylbut-2-enoate
- (2aR,3R,5S,5aR,6S,6aR,8R,9aR,10aS,10bR,10cR)-3-(acetyloxy)-8-furan-3-yl-6-(2-methoxy-2-oxoethyl)-2a,5a,6a,7-tetramethyl-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-2H,3H-cyclopenta[d]naphtho[2,3-b:1
- Salannin
- SALANNIN(P)
- InChIKey： CJHBVBNPNXOWBA-KTLKVUSGSA-N
- Inchi： InChI=1S/C34H44O9/c1-9-17(2)31(37)43-25-14-24(41-19(4)35)32(5)16-40-28-29(32)33(25,6)23(13-26(36)38-8)34(7)27-18(3)21(20-10-11-39-15-20)12-22(27)42-30(28)34/h9-11,15,21-25,28-30H,12-14,16H2,1-8H3/b17-9+/t21-,22?,23-,24-,25+,28-,29?,30-,32-,33+,34-/m1/s1
- SMILES： C/C=C(\C)/C(=O)O[C@H]1C[C@H]([C@@]2(C)CO[C@@H]3C2[C@@]1(C)[C@@H](CC(=O)OC)[C@]4(C)C5=C(C)[C@@H](CC5O[C@H]34)C6=COC=C6)OC(=O)C

Computed Properties

Exact Mass: 596.29900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 9
Heavy Atom Count: 43

Experimental Properties

LogP: 5.29100
PSA: 110.50000
Color/Form: Powder

Salannin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01E9S8-1mg	Salannin	992-20-1	99%	1mg	$437.00
A2B Chem LLC	AX44680-1mg	Salannin	992-20-1	99%	1mg	$385.00	2024-07-18
ChromaDex Standards	ASB-00019028-001-1mg	SALANNIN	992-20-1	94.6 / 97.1%	1mg	$71.00
TargetMol Chemicals	T34488-5 mg	Salannin	992-20-1	98%	5mg	￥ 7,000
TRC	S085245-1mg	Salannin	992-20-1		1mg	$ 560.00	2023-09-06

Salannin Related Literature

1. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products

Daniel P. Demarque,Antonio E. M. Crotti,Ricardo Vessecchi,Jo?o L. C. Lopes,Norberto P. Lopes Nat. Prod. Rep. 2016 33 432
2. The chemistry of azadirachtin

S. V. Ley,A. A. Denholm,A. Wood Nat. Prod. Rep. 1993 10 109
3. Research progress of meliaceous limonoids from 2011 to 2021

Jun Luo,Yunpeng Sun,Qiurong Li,Lingyi Kong Nat. Prod. Rep. 2022 39 1325
4. Rapid preconcentration method for the determination of azadirachtin-A and -B, nimbin and salannin in neem oil samples by using graphitised carbon solid phase extraction

Atmakuru Ramesh,Muthukrishnan Balasubramanian Analyst 1999 124 19
5. Study of insecticide translocation in coconut palm trees after using pressurized endotherapy

Jordana Alves Ferreira,Gabriela Brito Almeida,Paulo Manoel Pontes Lins,Marley Mendon?a Tavares,Samuel C. Cohen Farias,Sonia C. N. Queiroz Anal. Methods 2022 14 4851
6. The structure of azadirachtin; the functional groups

J. H. Butterworth,E. D. Morgan,G. R. Percy J. Chem. Soc. Perkin Trans. 1 1972 2445
7. Biocatalyst-mediated efficient functionalization of ring A in salannin, a tetranortriterpene from Azadirachta indica

Krishnamachari Venkatakrishnan,K. Madhava Madyastha J. Chem. Soc. Perkin Trans. 1 1998 1183
8. Structural flexibility in the biocatalyst-mediated functionalization of ring ‘A’ in salannin, a tetranortriterpene from Azadirachta indica

K. Madhava Madyastha,Krishnamachari Venkatakrishnan J. Chem. Soc. Perkin Trans. 1 2000 3055
9. Biocatalyst mediated functionalization of salannin, an insecticidal limonoid

Saikat Haldar,Swati P. Kolet,Devdutta S. Dandekar,Balaji S. Kale,Rajesh G. Gonnade,Hirekodathakallu V. Thulasiram RSC Adv. 2014 4 27661
10. Photo-isomerization of azadirachtin studied by high performance liquid chromatography coupled to high field proton NMR spectroscopy

Shaun Johnson,E. David Morgan,Ian D. Wilson,Manfred Spraul,Martin Hofmann J. Chem. Soc. Perkin Trans. 1 1994 1499

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